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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

biphenyl compound, 4-Bromo-4'-methoxybiphenyl. It is intended for researchers, scientists,

and professionals in the field of drug development and materials science who utilize

spectroscopic techniques for molecular characterization. This document presents a summary of

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, detailed

experimental protocols, and a logical workflow for the spectroscopic analysis of this compound.

Spectroscopic Data Summary
The spectroscopic data for 4-Bromo-4'-methoxybiphenyl is summarized in the tables below.

This data is crucial for the structural elucidation and purity assessment of the compound.

Table 1: Mass Spectrometry Data for 4-Bromo-4'-
methoxybiphenyl
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Property Value

Molecular Formula C₁₃H₁₁BrO

Molecular Weight 263.13 g/mol

Ionization Mode Electron Ionization (EI)

Major Fragments (m/z) Relative Intensity

264 [M+2]⁺•, Isotopic peak for ⁸¹Br

262 [M]⁺•, Molecular ion with ⁷⁹Br

139 Fragment ion

135 Fragment ion

The presence of bromine is indicated by the characteristic M/M+2 isotopic pattern with

approximately equal intensities.[1]

Note: Specific 1H NMR, 13C NMR, and IR peak data were not available in the public domain at

the time of this compilation.

Experimental Protocols
The following sections detail the general methodologies for acquiring the spectroscopic data

presented above. These protocols are based on standard techniques for the analysis of

aromatic and biphenyl derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A general procedure for obtaining NMR spectra of aromatic compounds is as follows:

Sample Preparation: A few milligrams of the 4-Bromo-4'-methoxybiphenyl sample are

dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃), in an NMR tube.

Instrumentation: The spectrum is recorded on a spectrometer, such as a Bruker AM-300 or

equivalent.
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¹H NMR Acquisition: The proton NMR spectrum is acquired to observe the chemical shifts

and coupling patterns of the hydrogen atoms.

¹³C NMR Acquisition: The carbon-13 NMR spectrum is acquired to identify the number and

chemical environment of the carbon atoms in the molecule.

Infrared (IR) Spectroscopy
Attenuated Total Reflectance (ATR) is a common technique for obtaining the IR spectrum of a

solid sample like 4-Bromo-4'-methoxybiphenyl:

Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

Instrumentation: An FTIR spectrometer is used to record the spectrum.

Data Acquisition: The infrared spectrum is obtained by measuring the absorption of infrared

radiation by the sample, providing information about its functional groups. The data is

typically collected over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of

volatile compounds like 4-Bromo-4'-methoxybiphenyl:

Sample Introduction: The sample is introduced into the gas chromatograph, where it is

vaporized and separated based on its boiling point and interaction with the stationary phase.

Ionization: As the separated components elute from the GC column, they enter the mass

spectrometer and are ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z),

and a mass spectrum is generated, which shows the molecular ion and fragment ions.

Spectroscopic Analysis Workflow
The logical workflow for the spectroscopic analysis of an unknown compound, such as 4-
Bromo-4'-methoxybiphenyl, involves a systematic approach to data acquisition and

interpretation. The following diagram illustrates this process.
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Workflow for Spectroscopic Analysis of 4-Bromo-4'-methoxybiphenyl
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Caption: A flowchart illustrating the systematic workflow for the spectroscopic analysis and

structural confirmation of 4-Bromo-4'-methoxybiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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